Cas no 1785180-23-5 (tert-butyl 4-2-(aminooxy)ethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-2-(aminooxy)ethylpiperidine-1-carboxylate
• CAS No: 1785180-23-5
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 5999356
• PubChem ID: 84157791
• Update Time: 2025-06-29

tert-butyl 4-2-(aminooxy)ethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-2-(aminooxy)ethylpiperidine-1-carboxylate
• MFCD28558428
• A1-23229
• AKOS023932605
• tert-Butyl 4-(2-(aminooxy)ethyl)piperidine-1-carboxylate
• NS-03510
• tert-butyl4-[2-(aminooxy)ethyl]piperidine-1-carboxylate
• tert-butyl 4-[2-(aminooxy)ethyl]piperidine-1-carboxylate
• CS-0077744
• EN300-1877962
• 1785180-23-5
• tert-butyl 4-(2-aminooxyethyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-[2-(aminooxy)ethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H24N2O3/c1-12(2,3)17-11(15)14-7-4-10(5-8-14)6-9-16-13/h10H,4-9,13H2,1-3H3
• InChI Key： GKHJLEOESCXPEP-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CCON)CC1

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 4-2-(aminooxy)ethylpiperidine-1-carboxylate

tert-butyl 4-2-(aminooxy)ethylpiperidine-1-carboxylate (CAS No. 1785180-23-5): A Comprehensive Overview

tert-butyl 4-2-(aminooxy)ethylpiperidine-1-carboxylate (CAS No. 1785180-23-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TB-AEP, is a derivative of piperidine and features a unique aminooxy functional group, making it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl 4-2-(aminooxy)ethylpiperidine-1-carboxylate consists of a piperidine ring attached to a tert-butyl ester group and an aminooxy moiety. The presence of the aminooxy group imparts unique reactivity and functional properties, enabling it to participate in a wide range of chemical reactions, including the formation of stable covalent bonds with aldehydes and ketones. This characteristic makes TB-AEP a valuable intermediate in the synthesis of complex molecules and drug candidates.

Recent studies have highlighted the potential of tert-butyl 4-2-(aminooxy)ethylpiperidine-1-carboxylate in the development of new drugs for various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds derived from TB-AEP exhibit potent anti-inflammatory and analgesic properties. These findings suggest that TB-AEP could serve as a lead compound for the development of novel treatments for conditions such as arthritis and chronic pain.

In addition to its therapeutic potential, tert-butyl 4-2-(aminooxy)ethylpiperidine-1-carboxylate has also been explored for its use in chemical biology and proteomics. The ability of the aminooxy group to form stable adducts with protein-bound aldehydes and ketones has led to its application in protein labeling and cross-linking studies. This has significant implications for understanding protein-protein interactions and post-translational modifications, which are crucial for elucidating cellular processes and disease mechanisms.

The synthesis of tert-butyl 4-2-(aminooxy)ethylpiperidine-1-carboxylate involves several well-established chemical reactions. Typically, the process begins with the formation of a piperidine derivative, which is then functionalized with an aminooxy group through a series of steps involving nucleophilic substitution and esterification reactions. The tert-butyl protecting group is often used to enhance the stability and reactivity of the final product, making it suitable for further derivatization or biological evaluation.

The physicochemical properties of tert-butyl 4-2-(aminooxy)ethylpiperidine-1-carboxylate have been extensively characterized. It is a white crystalline solid with a molecular weight of approximately 267 g/mol. The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical and biological assays. Additionally, its stability under different conditions has been evaluated, ensuring its reliability in long-term storage and experimental settings.

From a safety perspective, tert-butyl 4-2-(aminooxy)ethylpiperidine-1-carboxylate is generally considered safe for laboratory use when appropriate handling procedures are followed. However, like many chemical compounds, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to ensure safety.

In conclusion, tert-butyl 4-2-(aminooxy)ethylpiperidine-1-carboxylate (CAS No. 1785180-23-5) is a promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and chemical biology. Its unique chemical structure and functional properties make it an invaluable tool for the development of new drugs and the advancement of our understanding of biological processes. As research continues to uncover new possibilities, TB-AEP is likely to play an increasingly important role in these fields.